Cas no 2171438-46-1 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid
• CAS No: 2171438-46-1
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5867029
• PubChem ID: 165878692
• Update Time: 2025-08-02

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid
• 2171438-46-1
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-(methoxymethyl)butanoic acid
• EN300-1581130

• Inchi： 1S/C27H34N2O6/c1-4-10-18(15-24(30)29-27(5-2,17-34-3)25(31)32)28-26(33)35-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18-,27?/m0/s1
• InChI Key： CGKYQOOLJGEQBY-HSYKDVHTSA-N
• SMILES： O(C(N[C@@H](CCC)CC(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid

Introduction to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid (CAS No. 2171438-46-1)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid, identified by its CAS number 2171438-46-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structure, represents a convergence of advanced organic synthesis and targeted biological activity. Its molecular framework integrates multiple functional groups, including an amino acid derivative, a fluorene moiety, and protective carbamate groups, which collectively contribute to its unique chemical and pharmacological properties.

The structural design of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid is meticulously crafted to enhance its suitability for therapeutic applications. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group serves as a key pharmacophore, contributing to the compound's stability and facilitating its interaction with biological targets. Additionally, the chiral center at the 3S position introduces stereoselectivity, a critical factor in drug design that can significantly influence efficacy and safety profiles. This compound's multifaceted structure positions it as a promising candidate for further exploration in drug development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to achieve higher specificity and potency. The fluorene moiety in 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid has been particularly studied for its ability to enhance molecular recognition and binding affinity. Research has demonstrated that fluorene-based compounds can exhibit improved pharmacokinetic properties, including prolonged half-life and reduced metabolic clearance, making them attractive for long-term therapeutic use.

The carbamate protecting group in this molecule plays a crucial role in modulating reactivity and stability. Carbamate functionalities are widely employed in medicinal chemistry due to their versatility in protecting reactive amine groups while allowing for controlled deprotection under specific conditions. This feature is particularly valuable in multi-step synthetic pathways where selective functionalization is required. The incorporation of the (methoxymethyl) group further enhances the compound's solubility and bioavailability, critical factors for successful drug delivery systems.

Current research efforts are focused on exploring the potential applications of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid in various therapeutic areas. Preliminary studies suggest that this compound may exhibit inhibitory activity against specific enzymes or receptors implicated in inflammatory diseases, cancer, and neurodegenerative disorders. The combination of structural features such as the fluorene moiety and stereoselective amino acid derivative makes it a versatile platform for designing targeted therapies.

The synthesis of CAS No. 2171438-46-1 involves complex organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Advanced techniques such as chiral resolution, protecting group strategies, and transition-metal-catalyzed reactions are employed to construct the desired molecular architecture with high precision. These synthetic methodologies not only underscore the compound's complexity but also reflect the cutting-edge capabilities of contemporary chemical research.

From a pharmacological perspective, the unique properties of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid make it an intriguing candidate for further clinical investigation. Its ability to interact selectively with biological targets while maintaining structural integrity suggests potential therapeutic benefits over existing agents. Moreover, the compound's stability under various physiological conditions enhances its viability as a drug candidate.

The role of computational modeling and high-throughput screening has been instrumental in advancing the understanding of this compound's interactions with biological systems. These tools enable researchers to predict binding affinities, metabolic pathways, and potential side effects with greater accuracy. By integrating experimental data with computational insights, scientists can optimize the molecular structure of CAS No. 2171438-46-1 to improve its therapeutic index.

In conclusion,2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid (CAS No. 2171438-46-1) stands as a testament to the progress being made in pharmaceutical chemistry through innovative molecular design and synthetic methodologies. Its complex structure and multifunctional groups offer significant potential for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound,its significance in advancing medical science is expected to grow substantially.